Cas no 1030733-65-3 (3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 1030733-65-3
• MF: C₁₈H₁₇F₃N₂O₃S
• MW: 398.399393796921
• CID: 6044930
• PubChem ID: 25490042
• Update Time: 2025-10-30

3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 1030733-65-3
• Z141429074
• AB00802124-01
• 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide
• EN300-26582199

• Inchi： 1S/C18H17F3N2O3S/c19-18(20,21)15-6-8-16(9-7-15)23-17(24)10-12-22-27(25,26)13-11-14-4-2-1-3-5-14/h1-9,11,13,22H,10,12H2,(H,23,24)/b13-11+
• InChI Key： JUHNMUJERZSKJB-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC1C=CC(C(F)(F)F)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 398.09119807g/mol
• Monoisotopic Mass: 398.09119807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide

Research Briefing on 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide (CAS: 1030733-65-3)

3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide (CAS: 1030733-65-3) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a therapeutic agent, particularly in the modulation of specific biological pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound's unique chemical structure, featuring a sulfonamide linkage and a trifluoromethylphenyl group, suggests its potential as a selective inhibitor or modulator of certain enzymes or receptors. Recent literature indicates that 1030733-65-3 has been investigated for its role in targeting inflammatory pathways, with preliminary data showing promising anti-inflammatory effects in vitro and in vivo. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with target proteins.

One of the key studies published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide exhibits high affinity for the COX-2 enzyme, a well-known target in anti-inflammatory therapy. The study reported a significant reduction in prostaglandin E2 (PGE2) production in treated cell lines, suggesting its potential as a COX-2 selective inhibitor. Furthermore, the compound showed minimal gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), making it a promising candidate for further development.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A 2024 study in Cancer Research revealed that 1030733-65-3 could inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways, such as the NF-κB pathway. The compound's ability to induce apoptosis in cancer cells while sparing normal cells highlights its therapeutic potential. However, further preclinical studies are needed to validate these findings and assess its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 publication in Organic Process Research & Development detailed a novel synthetic pathway that improved yield and purity while reducing environmental impact. These advancements are crucial for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 1030733-65-3. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and explore its full therapeutic potential.

In conclusion, 3-(2-phenylethenesulfonamido)-N-[4-(trifluoromethyl)phenyl]propanamide represents a promising candidate in the field of medicinal chemistry, with applications ranging from anti-inflammatory therapy to oncology. Continued research and development efforts will be essential to unlock its full potential and bring it closer to clinical application.